Cas no 80785-04-2 ((anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide)
![(anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide structure](https://www.kuujia.com/scimg/cas/80785-04-2x500.png)
80785-04-2 structure
Product name:(anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide
(anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide Chemical and Physical Properties
Names and Identifiers
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- (anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide
- [anilino(phenyl)methylidene]-[4-(2-morpholin-4-ium-4-ylethoxy)phenyl]azanium,dibromide
- BENZAMIDINE, N-(p-(2-MORPHOLINOETHOXY)PHENYL)-N'-PHENYL-, DIHYDROBROMIDE
- [anilino(phenyl)methylidene]-[4-(2-morpholin-4-ium-4-ylethoxy)phenyl]azanium dibromide
- 80785-04-2
- N-(p-(2-Morpholinoethoxy)phenyl)-N'-phenyl-benzamidine dihydrobromide
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- Inchi: InChI=1S/C25H27N3O2.2BrH/c1-3-7-21(8-4-1)25(26-22-9-5-2-6-10-22)27-23-11-13-24(14-12-23)30-20-17-28-15-18-29-19-16-28;;/h1-14H,15-20H2,(H,26,27);2*1H
- InChI Key: SOCGMUBWLBDZTA-UHFFFAOYSA-N
- SMILES: C1COCC[NH+]1CCOC2=CC=C(C=C2)[NH+]=C(C3=CC=CC=C3)NC4=CC=CC=C4.[Br-].[Br-]
Computed Properties
- Exact Mass: 563.06060g/mol
- Monoisotopic Mass: 561.06265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 501
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.9Ų
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
(anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide Related Literature
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
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5. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
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